Cas no 6963-38-8 (Benzenemethanol,3-chloro-a-(trichloromethyl)-)
6963-38-8 structure
Product Name:Benzenemethanol,3-chloro-a-(trichloromethyl)-
CAS No:6963-38-8
MF:C8H6Cl4O
MW:259.944638729095
CID:518228
PubChem ID:243660
Update Time:2025-04-19
Benzenemethanol,3-chloro-a-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-chloro-a-(trichloromethyl)-
- 2,2,2-trichloro-1-(3-chlorophenyl)ethanol
- (+-)-2.2.2-Trichlor-1-hydroxy-1-(3-chlor-phenyl)-aethan
- 2,2,2-Trichlor-1-(3-chlor-phenyl)-aethanol
- 2,2,2-trichloro-1-(3-chlorophenyl)ethan-1-ol
- 2,2,2-trichloro-1-(3-chloro-phenyl)-ethanol
- AC1L6C1S
- AC1Q3M3J
- AG-K-87267
- AR-1D0306
- CTK5D0680
- NSC53773
- NSC-53773
- 6963-38-8
- NSC 53773
- DTXSID60287996
-
- Inchi: 1S/C8H6Cl4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7,13H
- InChI Key: OSNMUTGQMSQKNU-UHFFFAOYSA-N
- SMILES: ClC(C(C1C=CC=C(C=1)Cl)O)(Cl)Cl
Computed Properties
- Exact Mass: 257.91748
- Monoisotopic Mass: 257.917
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.559
- Boiling Point: 317°Cat760mmHg
- Flash Point: 145.5°C
- Refractive Index: 1.596
- PSA: 20.23
- LogP: 3.74360
Benzenemethanol,3-chloro-a-(trichloromethyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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